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Compound of Interest

Compound Name: N-Benzylideneaniline

Cat. No.: B1666777 Get Quote

An In-depth Technical Guide to N-Benzylideneaniline

Core Substance Identification
CAS Number: 538-51-2[1][2][3][4]

Chemical Structure:

Molecular Formula: C₁₃H₁₁N[1][3][4]

IUPAC Name: N,1-Diphenylmethanimine[1][5]

Synonyms: Benzalaniline, N-Benzalaniline, Benzylidene-phenyl-amine, N-

(Phenylmethylene)benzenamine[6][7]

SMILES: C1=CC=C(C=C1)C=NC2=CC=CC=C2[1][2]

InChI Key: UVEWQKMPXAHFST-UHFFFAOYSA-N[1][5]

N-Benzylideneaniline is a Schiff base formed from the condensation of benzaldehyde and

aniline.[8] Its structure features a central imine (C=N) functional group connecting a

benzylidene group to a phenyl group.[5]

Physicochemical Properties
The following table summarizes the key physicochemical properties of N-Benzylideneaniline.
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Property Value Reference(s)

Molecular Weight 181.23 g/mol [3][4][9]

Appearance
White to pale yellow crystalline

powder/solid
[1][2]

Melting Point 52-54 °C [6]

Boiling Point 300-310 °C at 760 mmHg [10]

Density 0.956 - 1.045 g/cm³

Solubility

Soluble in ethanol, ether,

chloroform, acetic anhydride.

Partly soluble in water.

[2][6]

Vapor Pressure
0.002 - 0.00299 mmHg at 25

°C
[5][9]

Flash Point 113 °C (235.4 °F) - closed cup [4]

pKa 3.23 ± 0.30 (Predicted) [1]

LogP 2.82 [10]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of N-
Benzylideneaniline.

Spectroscopy Key Peaks / Data Reference(s)

¹H NMR (CDCl₃)
δ ~8.4 ppm (s, 1H, -CH=N-), δ

7.1-7.9 ppm (m, 10H, Ar-H)
[11]

¹³C NMR (DMSO)
δ ~193.7 ppm (CH=N), δ 116-

152 ppm (aromatic carbons)
[12][13]

FT-IR
~1625-1627 cm⁻¹ (C=N

stretching)
[13]

Mass Spec (EI) m/z 181 (M+), 180, 77 [9]
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Experimental Protocols
Synthesis of N-Benzylideneaniline via Condensation
The most common method for synthesizing N-Benzylideneaniline is the direct condensation of

aniline and benzaldehyde.[14]

Method 1: Room Temperature Reaction with Ethanol

Reagents: Benzaldehyde (1.0 mole, 106 g), Aniline (1.0 mole, 93 g), 95% Ethanol (165 cc).

[15]

Procedure:

In a 500-cc three-necked, round-bottomed flask equipped with a mechanical stirrer, place

106 g of freshly distilled benzaldehyde.[15]

While stirring rapidly, add 93 g of freshly distilled aniline. An exothermic reaction will occur

with the separation of water.[15]

Allow the mixture to stand for 15 minutes.[15]

Pour the mixture into 165 cc of 95% ethanol in a beaker with vigorous stirring.[15]

Crystallization should begin within five minutes. Allow the mixture to stand at room

temperature for an additional 10 minutes, followed by 30 minutes in an ice-water bath.[15]

Filter the resulting crystals using a Büchner funnel and wash with 50 cc of cold 95%

ethanol.[15]

Dry the product in the air. The expected yield is 153–158 g (84–87% of the theoretical

amount) with a melting point of 52 °C.[15]

Method 2: Synthesis with Reflux

Reagents: Benzaldehyde (1.025 mmol), Aniline (1.010 mmol), Absolute Ethanol.[12][13]

Procedure:
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Mix equimolar quantities of benzaldehyde and aniline in a round-bottom flask with a reflux

condenser and a magnetic stirrer.[12][13]

Reflux the mixture at 80 °C for four hours.[13]

After reflux, pour the hot mixture into a beaker containing absolute ethanol while stirring

rapidly.[13]

Induce crystallization by placing the beaker in an ice bath for 30 minutes.[13]

Collect the off-white solid product by filtration and dry it in a desiccator over activated silica

gel. The reported yield is approximately 84%.[13]

Reactivity and Applications
N-Benzylideneaniline serves as a versatile intermediate in organic synthesis.[1][5]

Reductive Coupling: Under visible-light photocatalysis, N-benzylidenes can undergo single-

electron reduction to form α-amino radical intermediates. These intermediates can

participate in radical-radical coupling reactions to synthesize 1,2-diamines, which are

important structural motifs in pharmaceuticals and agrochemicals.[16][17]

Intermediate for Heterocycles: It is a valuable precursor for synthesizing various heterocyclic

compounds.[5]

Ligand in Coordination Chemistry: The imine nitrogen can coordinate with metal ions, making

it a useful ligand in the preparation of metal complexes.[5][13]

Drug Development: Schiff bases, including N-Benzylideneaniline and its derivatives, have

shown a range of biological activities. Studies have explored their potential as anticancer,

anti-inflammatory, and antimicrobial agents.[8][18] For instance, in-silico studies have

suggested N-Benzylideneaniline as a potential bone cancer drug candidate.[8]

Visualizations
Logical Workflow for Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pdfs.semanticscholar.org/11ff/3383ab24111963e20d110560731845888811.pdf
https://www.arcjournals.org/pdfs/ijarcs/v7-i8/3.pdf
https://www.arcjournals.org/pdfs/ijarcs/v7-i8/3.pdf
https://www.arcjournals.org/pdfs/ijarcs/v7-i8/3.pdf
https://www.arcjournals.org/pdfs/ijarcs/v7-i8/3.pdf
https://www.arcjournals.org/pdfs/ijarcs/v7-i8/3.pdf
https://www.benchchem.com/product/b1666777?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/n-benzylideneaniline-dic4890.html
https://atomfair.com/product/atomfair-n-benzylideneaniline-c13h11n-cas-538-51-2/
https://www.beilstein-journals.org/bjoc/articles/16/114
https://pmc.ncbi.nlm.nih.gov/articles/PMC7308614/
https://atomfair.com/product/atomfair-n-benzylideneaniline-c13h11n-cas-538-51-2/
https://atomfair.com/product/atomfair-n-benzylideneaniline-c13h11n-cas-538-51-2/
https://www.arcjournals.org/pdfs/ijarcs/v7-i8/3.pdf
https://www.benchchem.com/product/b1666777?utm_src=pdf-body
https://www.jneonatalsurg.com/index.php/jns/article/download/9124/8163/29320
https://www.researchgate.net/publication/395759991_In-Silico_Study_of_Bone_Cancer_Activity_of_N-Benzylideneaniline
https://www.benchchem.com/product/b1666777?utm_src=pdf-body
https://www.jneonatalsurg.com/index.php/jns/article/download/9124/8163/29320
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the general workflow for the laboratory synthesis of N-
Benzylideneaniline.

Reactant Preparation

Reaction Step

Product Isolation & Purification

Final Product

Benzaldehyde (freshly distilled)

Mix Reactants (1:1 molar ratio)

Aniline (freshly distilled)

Condensation Reaction
(Exothermic, releases H2O)

Stirring

Crystallization from Ethanol

Pour into Ethanol

Filter Crystals

Cool in Ice Bath

Wash with Cold Ethanol

Air Dry

N-Benzylideneaniline Crystals
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Click to download full resolution via product page

Caption: General workflow for the synthesis of N-Benzylideneaniline.

Photocatalytic Reaction Pathway
This diagram outlines a simplified reaction pathway involving N-benzylidenes in photoredox

catalysis to form radical intermediates for further coupling reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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